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Compound of Interest

Compound Name: Dimethoxy-methylsilane

Cat. No.: B1360089

Get Quote

CAS Number: 16881-77-9 Formula:

Molecular Weight: 106.20 g/mol [1][2][3]

Executive Summary
Dimethoxy(methyl)silane (DMOMS) is a versatile organosilicon intermediate characterized by

its dual functionality: a hydrolyzable methoxy silyl group and a reactive silicon-hydride (Si-H)

bond.[3] While DMOMS exhibits excellent miscibility with a broad spectrum of organic solvents,

its utility is strictly governed by chemical stability rather than thermodynamic solubility.[3]

This guide addresses the critical distinction between dissolution and degradation. Researchers

must prioritize anhydrous, aprotic solvents to prevent premature hydrolysis (loss of methoxy

groups) or dehydrogenative oxidation (loss of Si-H functionality).[3] This document provides a

validated framework for solvent selection, ensuring the integrity of DMOMS in drug

development and materials science applications.[3][4]

Physicochemical & Solubility Profile
DMOMS is a low-viscosity, colorless liquid with a polarity profile intermediate between non-

polar hydrocarbons and polar esters.[3] Its solubility behavior is best understood through
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Hansen Solubility Parameters (HSP), which predict miscibility based on Dispersion (

), Polarity (

), and Hydrogen Bonding (

) forces.[5]

Estimated Hansen Solubility Parameters
Note: Values are structural estimates based on homologous methyl-methoxy silanes.

Parameter
Value (

)
Mechanistic Insight

Dispersion (

)
~15.0

Compatible with

aliphatic/aromatic

hydrocarbons.[3]

Polarity (

)
~4.5

Moderate dipole allows

solubility in ethers/ketones.[3]

H-Bonding (

)
~5.0

Low H-bonding capacity; poor

solubility in highly polar protic

solvents without reaction.[3]

Implication: DMOMS lies within the solubility sphere of most common organic solvents

(Toluene, THF, DCM, Hexane). The limiting factor is reactivity, not miscibility.[3]

Solvent Compatibility Matrix
The following matrix categorizes solvents based on both thermodynamic miscibility and

chemical inertness.

Table 1: Solvent Compatibility & Stability Data[3]
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Solvent Class
Representative
Solvents

Solubility
Stability
Rating

Technical
Notes

Hydrocarbons

Hexane,

Toluene,

Benzene

High Excellent

Ideal for storage

and inert

reactions.[3]

Requires

anhydrous

conditions (<50

ppm

).[3]

Ethers

THF, Diethyl

Ether, 1,4-

Dioxane

High Good

Standard

reaction media.

[3] Warning:

Peroxides in

aged ethers can

oxidize the Si-H

bond.[3]

Chlorinated

Dichloromethane

(DCM),

Chloroform

High Good

Excellent

solubilizing

power.[3] Avoid

acid-stabilized

chloroform which

catalyzes

hydrolysis.[3]

Nitriles Acetonitrile High Moderate

Miscible, but high

polarity can

accelerate

hydrolysis if trace

moisture is

present.[3]

Ketones Acetone, MEK High Conditional Soluble.[3][4]

Risk of silyl enol

ether formation

in the presence

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://pdf.benchchem.com/74/The_Solubility_of_Dimethoxydimethylsilane_in_Common_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of Lewis acid

catalysts.[3]

Alcohols
Methanol,

Ethanol, IPA
High Poor (Reactive)

AVOID. Causes

transesterificatio

n (exchange of

alkoxy groups)

and solvolysis.

Water Water Insoluble Unstable

Immediate

hydrolysis to

form silanols and

subsequent

condensation to

siloxanes/gels.[3]

Mechanistic Considerations: Stability Pathways
Understanding the degradation mechanisms is vital for experimental design.[3] DMOMS is

susceptible to two primary failure modes in solution: Hydrolysis and Alcoholysis.[3]

Degradation Pathways Diagram
The following diagram illustrates the competitive reaction pathways that occur in non-ideal

solvent environments.
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Figure 1: Degradation pathways of Dimethoxy(methyl)silane.[3] Hydrolysis leads to

polymerization (gelation), while alcoholysis alters the chemical identity of the silane.

Mechanism Details
Hydrolysis: In "wet" organic solvents (e.g., reagent-grade THF with >0.1% water), the

methoxy groups hydrolyze to form silanols (

).[3] These silanols rapidly condense to form siloxane oligomers (

), often observed as cloudiness or gelation.[3]

Catalysts: Acids (HCl) and bases (amines) drastically accelerate this process.[3]

Transesterification (Alcoholysis): In alcoholic solvents (e.g., Ethanol), the methoxy groups

exchange with the solvent's alkoxy groups.

Reaction:

[6]
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Consequence: This alters the steric and electronic profile of the reagent, potentially

changing reaction rates or selectivity.[3]

Strategic Solvent Selection
To ensure experimental reproducibility, use the following decision logic for solvent selection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Select Solvent for DMOMS

Is this for a Reaction
or Storage?
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Figure 2: Decision tree for selecting the optimal solvent based on application requirements.
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Experimental Protocols
Protocol: Preparation of Anhydrous Stock Solutions
Objective: Create a stable 1.0 M solution of DMOMS in Toluene.

Reagents:

Dimethoxy(methyl)silane (Store at 2-8°C, inert gas).[3][7]

Anhydrous Toluene (Water content < 30 ppm).[3]

Activated 3Å Molecular Sieves.[3]

Workflow:

Drying: Predry the toluene using activated 3Å molecular sieves for at least 24 hours.

Rationale: Commercial "anhydrous" solvents often contain enough moisture to degrade

silanes over time.

Inerting: Purge a clean, oven-dried volumetric flask with dry Nitrogen or Argon for 5 minutes.

Transfer: Using a gas-tight syringe, transfer the required volume of DMOMS into the flask.

Calculation: Density = 0.86 g/mL, MW = 106.2 g/mol .[3]

Dilution: Dilute to volume with the pre-dried toluene under positive inert gas pressure.

Storage: Seal with a septum and Parafilm.[3] Store at 4°C. Solution is stable for >3 months if

moisture is excluded.[3]

Protocol: Solvent Screening for Hydrosilylation
Objective: Determine if a specific solvent system causes side reactions.[3]

Blank Test: Dissolve DMOMS (50 mg) in the deuterated solvent of interest (e.g.,

,

).
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Analysis: Acquire a

-NMR spectrum immediately (

).

Monitoring: Incubate at the intended reaction temperature for 1 hour and re-acquire NMR.

Pass Criteria:

Integral of Si-OMe peak (approx 3.5 ppm) remains constant relative to Si-Me (approx 0.1

ppm).[3]

No appearance of broad silanol/siloxane peaks.[3]

No shift in the Si-H peak (approx 4.5 ppm).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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